Cas no 2418723-99-4 (methyl 3-({2-(tert-butoxy)-2-oxoethylamino}methyl)-5-iodo-2,6-dimethylbenzoate)

• Product Name: methyl 3-({2-(tert-butoxy)-2-oxoethylamino}methyl)-5-iodo-2,6-dimethylbenzoate
• CAS No: 2418723-99-4
• MF: C₁₇H₂₄INO₄
• MW: 433.281237602234
• CID: 5679612
• PubChem ID: 165776350
• Update Time: 2025-06-09

methyl 3-({2-(tert-butoxy)-2-oxoethylamino}methyl)-5-iodo-2,6-dimethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-​[[[2-​(1,​1-​dimethylethoxy)​-​2-​oxoethyl]​amino]​methyl]​-​5-​iodo-​2,​6-​dimethyl-​, methyl ester
• methyl 3-({2-(tert-butoxy)-2-oxoethylamino}methyl)-5-iodo-2,6-dimethylbenzoate

• Inchi： 1S/C17H24INO4/c1-10-12(8-19-9-14(20)23-17(3,4)5)7-13(18)11(2)15(10)16(21)22-6/h7,19H,8-9H2,1-6H3
• InChI Key： MCJPRPRAJFWZGA-UHFFFAOYSA-N
• SMILES： IC1=CC(CNCC(=O)OC(C)(C)C)=C(C)C(C(=O)OC)=C1C

Computed Properties

• Exact Mass: 433.07501g/mol
• Monoisotopic Mass: 433.07501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 64.6Ų

Additional information on methyl 3-({2-(tert-butoxy)-2-oxoethylamino}methyl)-5-iodo-2,6-dimethylbenzoate

Comprehensive Overview of Methyl 3-({2-(tert-butoxy)-2-oxoethylamino}methyl)-5-iodo-2,6-dimethylbenzoate (CAS No. 2418723-99-4)

Methyl 3-({2-(tert-butoxy)-2-oxoethylamino}methyl)-5-iodo-2,6-dimethylbenzoate (CAS No. 2418723-99-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the class of benzoate esters, characterized by the presence of an iodo substituent and a tert-butoxy carbonyl group, which enhance its reactivity and potential applications. Researchers are increasingly exploring its role as an intermediate in the synthesis of bioactive molecules, particularly in drug discovery and material science.

The molecular structure of methyl 3-({2-(tert-butoxy)-2-oxoethylamino}methyl)-5-iodo-2,6-dimethylbenzoate includes a methyl ester moiety, which is pivotal for its solubility and stability in various solvents. The iodine atom at the 5-position of the benzene ring makes it a valuable candidate for cross-coupling reactions, such as Suzuki or Heck reactions, which are widely used in modern organic synthesis. This property aligns with the growing demand for halogenated intermediates in the development of novel therapeutics and functional materials.

In recent years, the compound's potential applications have been a hot topic in scientific forums and AI-driven drug discovery platforms. For instance, its tert-butoxy carbonyl (Boc) protecting group is frequently discussed in the context of peptide synthesis and prodrug design, addressing challenges like selective deprotection and controlled release. These aspects resonate with current trends in personalized medicine and targeted drug delivery, making CAS No. 2418723-99-4 a compound of interest for researchers.

From a synthetic chemistry perspective, the compound's multifunctional groups offer versatility in derivatization. The amino methyl linker, for example, enables conjugation with other pharmacophores, a strategy often employed in antibody-drug conjugates (ADCs) and bioconjugation techniques. Such applications are highly relevant to the booming field of biologics, where precision in molecular design is critical. Additionally, its methyl benzoate core is structurally analogous to several nonsteroidal anti-inflammatory drugs (NSAIDs), hinting at potential anti-inflammatory or analgesic properties.

Environmental and regulatory considerations also play a role in the compound's profile. While not classified as hazardous, its iodo-substituted aromatic nature necessitates careful handling to avoid unnecessary environmental release. This aligns with the broader industry shift toward green chemistry and sustainable synthesis, where researchers prioritize eco-friendly reagents and waste reduction. The compound's stability under standard storage conditions (typically 2-8°C) further supports its practicality in laboratory settings.

In summary, methyl 3-({2-(tert-butoxy)-2-oxoethylamino}methyl)-5-iodo-2,6-dimethylbenzoate (CAS No. 2418723-99-4) represents a promising scaffold for diverse applications, from medicinal chemistry to materials science. Its structural complexity and functional adaptability make it a valuable tool for addressing contemporary challenges in drug development and chemical innovation. As research progresses, this compound is likely to feature prominently in publications and patents, underscoring its relevance in advancing scientific knowledge.